Cas no 2877718-87-9 (2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole)

• Product Name: 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole
• CAS No: 2877718-87-9
• MF: C₁₉H₁₉N₇S
• MW: 377.466060876846
• CID: 5330967
• Update Time: 2025-07-24

2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[4-[6-(3-Methyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]benzothiazole
• 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole

• Inchi： 1S/C19H19N7S/c1-14-8-9-26(23-14)18-7-6-17(21-22-18)24-10-12-25(13-11-24)19-20-15-4-2-3-5-16(15)27-19/h2-9H,10-13H2,1H3
• InChI Key： HTSFVZXDAFEECR-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1N1CCN(C2=NN=C(N3C=CC(C)=N3)C=C2)CC1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.6±65.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Additional information on 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole

Comprehensive Analysis of 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 2877718-87-9)

The compound 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole (CAS No. 2877718-87-9) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a benzothiazole core with a pyridazine and piperazine moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeting cancer signaling pathways and neurodegenerative diseases.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 2877718-87-9, especially as the pharmaceutical industry shifts toward precision medicine. The compound's molecular docking potential with various protein targets has been explored in computational studies, revealing favorable binding affinities. This aligns with frequently searched topics such as "AI in drug discovery" and "machine learning for compound screening," highlighting its relevance in modern cheminformatics approaches.

The structure-activity relationship (SAR) of 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole suggests that its pyrazole and pyridazine components contribute to its bioavailability and metabolic stability. These characteristics are critical for oral drug candidates, a hot topic in pharmaceutical forums. Additionally, its benzothiazole scaffold is known for its fluorescence properties, opening doors for applications in bioimaging and diagnostic probes—a niche yet rapidly growing field.

From a synthetic perspective, the preparation of CAS No. 2877718-87-9 involves multi-step organic synthesis techniques, including cross-coupling reactions and heterocyclic ring formation. These methods are frequently discussed in green chemistry circles, where researchers aim to reduce solvent waste and improve atom economy. Such considerations are vital for sustainable pharmaceutical manufacturing, a key concern for regulatory agencies and environmentally conscious investors.

Ongoing research into 2877718-87-9 also explores its potential as a central nervous system (CNS) penetrant, given its balanced lipophilicity and hydrogen-bonding capacity. This ties into popular searches like "blood-brain barrier penetration" and "neurotherapeutic agents," reflecting the compound's versatility. Furthermore, its selectivity profile against off-target receptors makes it a valuable tool for mechanistic studies in cell signaling research.

In conclusion, 2-{4-6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-ylpiperazin-1-yl}-1,3-benzothiazole represents a multifaceted compound with applications spanning drug development, diagnostic imaging, and chemical biology. Its CAS No. 2877718-87-9 serves as a unique identifier for researchers navigating chemical databases and patent literature. As the demand for targeted therapies and personalized medicine grows, this molecule exemplifies the convergence of structural innovation and therapeutic potential in modern pharmacology.